Cas no 215943-79-6 (2'-AMINO-2'-DEOXY-2,6-DIAMINOPURINERIBOSIDE)

• Product Name: 2'-AMINO-2'-DEOXY-2,6-DIAMINOPURINERIBOSIDE
• CAS No: 215943-79-6
• MF: C₁₀H₁₅N₇O₃
• MW: 281.271200418472
• CID: 243219
• PubChem ID: 71744251
• Update Time: 2025-05-20

2'-AMINO-2'-DEOXY-2,6-DIAMINOPURINERIBOSIDE Chemical and Physical Properties

Names and Identifiers

• 2, 2’’-DIAMINO-2’’-DEOXYADENOSINE (2’’-AMINO-2’’-DEOXY-2, 6-DIAMINOPURINERIBOSIDE)
• (2R,3S,4R,5R)-4-amino-5-(2,6-diaminopurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• 2,6-DIAMINO-9-(2'-AMINO-2'-DEOXY-B-D-RIBOFURANOSYL)PURINE
• Adenosine,2,2'-diamino-2'-deoxy-
• HG1211
• 2,6-Diamino-9-(2'-amino-2'-deoxy-beta-d-ribofuranosyl)purine
• 2'-AMINO-2'-DEOXY-2,6-DIAMINOPURINERIBOSIDE
• DTXSID30857443
• (2R,3S,4R,5R)-4-amino-5-(2,6-diamino-9H-purin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• 2,2 inverted exclamation marka-Diamino-2 inverted exclamation marka-deoxyadenosine
• (2R,3S,4R,5R)-4-Amino-5-(2,6-diamino-9H-purin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
• 2,2'-Diamino-2'-deoxyadenosine
• SCHEMBL16081085
• 215943-79-6
• CS-0199820
• 2, 2''-DIAMINO-2''-DEOXYADENOSINE (2''-AMINO-2''-DEOXY-2, 6-DIAMINOPURINERIBOSIDE)
• (2R, 3S, 4R, 5R)-4-amino-5-(2, 6-diaminopurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• J-700014

• MDL： MFCD09750839
• Inchi： 1S/C10H15N7O3/c11-4-6(19)3(1-18)20-9(4)17-2-14-5-7(12)15-10(13)16-8(5)17/h2-4,6,9,18-19H,1,11H2,(H4,12,13,15,16)/t3-,4-,6-,9-/m1/s1
• InChI Key： DIFJLWYUVQLAHS-DXTOWSMRSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(N)=NC1=2)N)O

Computed Properties

• Exact Mass: 281.12385
• Monoisotopic Mass: 281.12363737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 171Ų

Experimental Properties

• Density: 2.26
• PSA: 171.35

2'-AMINO-2'-DEOXY-2,6-DIAMINOPURINERIBOSIDE Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2'-deoxyribonucleosides

Additional information on 2'-AMINO-2'-DEOXY-2,6-DIAMINOPURINERIBOSIDE

Comprehensive Overview of 2'-AMINO-2'-DEOXY-2,6-DIAMINOPURINERIBOSIDE (CAS No. 215943-79-6): Properties, Applications, and Research Insights

The compound 2'-AMINO-2'-DEOXY-2,6-DIAMINOPURINERIBOSIDE (CAS No. 215943-79-6) is a specialized nucleoside derivative that has garnered significant attention in biochemical and pharmaceutical research. With its unique structural features, including the 2'-amino and 2,6-diaminopurine modifications, this molecule serves as a critical building block in nucleic acid chemistry and drug development. Researchers and industry professionals frequently search for terms like "2'-amino nucleoside applications", "diaminopurine derivatives in therapeutics", and "CAS 215943-79-6 suppliers", reflecting its relevance in modern science.

Structurally, 2'-AMINO-2'-DEOXY-2,6-DIAMINOPURINERIBOSIDE belongs to the family of modified nucleosides, where the ribose sugar moiety is substituted with an amino group at the 2' position. This modification enhances its stability and binding affinity, making it valuable for oligonucleotide synthesis. The 2,6-diaminopurine base further distinguishes it from canonical nucleosides, enabling unique hydrogen-bonding interactions. Such properties align with trending topics like "next-generation antisense oligonucleotides" and "targeted gene therapy tools", which dominate current biomedical discussions.

In therapeutic research, 2'-AMINO-2'-DEOXY-2,6-DIAMINOPURINERIBOSIDE is explored for its potential in designing mRNA vaccines and CRISPR-based gene-editing systems. Its ability to modulate RNA stability and translation efficiency addresses hot topics such as "improving vaccine efficacy" and "precision medicine advancements". Additionally, its role in aptamer development—a field surging due to diagnostic and therapeutic demand—highlights its versatility. Searches for "nucleoside analogs in cancer research" and "non-canonical nucleosides" further underscore its interdisciplinary importance.

The synthesis and purification of CAS 215943-79-6 require advanced techniques like solid-phase synthesis and HPLC purification, topics frequently queried by synthetic chemists. Quality control parameters, including purity >98% and NMR/HPLC validation, are critical for ensuring reproducibility in downstream applications. This aligns with industry demands for "high-purity research chemicals" and "GMP-grade nucleosides", reflecting stringent regulatory standards.

From a commercial perspective, 2'-AMINO-2'-DEOXY-2,6-DIAMINOPURINERIBOSIDE is supplied by specialized manufacturers catering to biotech startups and academic labs. Its pricing and availability often correlate with search trends like "bulk nucleoside suppliers" and "custom oligonucleotide synthesis". The compound’s niche applications in high-throughput screening and structural biology further drive its market demand.

Environmental and safety profiles of 215943-79-6 are also frequently queried, with emphasis on "green chemistry alternatives" and "biodegradable nucleosides". While the compound is not classified as hazardous, proper handling protocols are recommended to maintain integrity. This resonates with the growing focus on sustainable laboratory practices and eco-friendly research reagents.

In summary, 2'-AMINO-2'-DEOXY-2,6-DIAMINOPURINERIBOSIDE (CAS No. 215943-79-6) represents a multifaceted tool bridging chemical biology, therapeutics, and diagnostics. Its integration into cutting-edge research areas ensures its continued prominence in scientific literature and industrial applications, answering pressing questions in drug discovery and genomic engineering.